Cas no 966-91-6 (4(3H)-Quinazolinone, 2-methyl-6-nitro-3-phenyl-)

• Product name: 4(3H)-Quinazolinone, 2-methyl-6-nitro-3-phenyl-
• CAS No: 966-91-6
• MF: C₁₅H₁₁N₃O₃
• MW: 281.26614
• CID: 751346
• PubChem ID: 12139411

4(3H)-Quinazolinone, 2-methyl-6-nitro-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Quinazolinone, 2-methyl-6-nitro-3-phenyl-
• 2-methyl-6-nitro-3-phenylquinazolin-4-one
• 2-methyl-6-nitro-3-phenylquinazolin-4(3H)-one
• 966-91-6
• DTXSID00478341
• 2-methyl-6-nitro-3-phenyl-3,4-dihydroquinazolin-4-one
• AKOS024618912
• F1967-0943

• Inchi： InChI=1S/C15H11N3O3/c1-10-16-14-8-7-12(18(20)21)9-13(14)15(19)17(10)11-5-3-2-4-6-11/h2-9H,1H3
• InChI Key： YDXJOYOUVJVSFG-UHFFFAOYSA-N
• SMILES： CC1=NC2=C(C=C(C=C2)[N+](=O)[O-])C(=O)N1C3=CC=CC=C3

Computed Properties

• Exact Mass: 281.08004122g/mol
• Monoisotopic Mass: 281.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.5Ų
• XLogP3: 2